Cas no 1535214-59-5 (3,3-Difluoro-2-oxopent-4-enoic acid)

• Product Name: 3,3-Difluoro-2-oxopent-4-enoic acid
• CAS No: 1535214-59-5
• Molecular Formula: C₅H₄F₂O₃
• Molecular Weight: 150.080268859863
• CID: 4701608
• PubChem ID: 89921763

3,3-Difluoro-2-oxopent-4-enoic acid Properties

Names and Identifiers

• 3,3-Difluoro-2-oxopent-4-enoic acid

• InChIKey： JZJKWSHAAKTYOF-UHFFFAOYSA-N
• Inchi： 1S/C5H4F2O3/c1-2-5(6,7)3(8)4(9)10/h2H,1H2,(H,9,10)
• SMILES： FC(C=C)(C(C(=O)O)=O)F

Computed Properties

• Exact Mass: 150.01285031g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.01285031g/mol
• Heavy Atom Count: 10
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids